Cas no 1427195-43-4 (3-Ethyl-5-iodo-isoxazole)

• Product Name: 3-Ethyl-5-iodo-isoxazole
• CAS No: 1427195-43-4
• MF: C₅H₆INO
• MW: 223.011713504791
• MDL: MFCD24368606
• CID: 4603835
• Update Time: 2025-05-24

3-Ethyl-5-iodo-isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-iodo-isoxazole
• 3-ethyl-5-iodo-1,2-oxazole
• SB33554

• MDL： MFCD24368606
• Inchi： 1S/C5H6INO/c1-2-4-3-5(6)8-7-4/h3H,2H2,1H3
• InChI Key： AYZHPZAABZVAQX-UHFFFAOYSA-N
• SMILES： IC1=CC(CC)=NO1

Computed Properties

• Exact Mass: 222.94941 g/mol
• Monoisotopic Mass: 222.94941 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26
• Molecular Weight: 223.01

Additional information on 3-Ethyl-5-iodo-isoxazole

Professional Introduction to 3-Ethyl-5-iodo-isoxazole (CAS No. 1427195-43-4)

3-Ethyl-5-iodo-isoxazole (CAS No. 1427195-43-4) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This heterocyclic compound, featuring an isoxazole core with ethyl and iodine substituents, has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry.

The molecular structure of 3-Ethyl-5-iodo-isoxazole consists of a five-membered ring containing an oxygen atom and two carbon atoms, with an ethyl group attached at the 3-position and an iodine atom at the 5-position. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, 3-Ethyl-5-iodo-isoxazole has been extensively studied for its role in medicinal chemistry. The presence of the iodine atom allows for facile functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems prevalent in many pharmacologically active compounds. Additionally, the isoxazole ring is a motif frequently encountered in natural products and drug candidates, contributing to its biological relevance.

One of the most compelling aspects of 3-Ethyl-5-iodo-isoxazole is its utility in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes associated with inflammatory responses and cancer progression. The ability to modify the isoxazole core while retaining the iodine substituent provides a versatile platform for generating structurally diverse analogs with tailored biological activities.

The synthesis of 3-Ethyl-5-iodo-isoxazole typically involves multi-step organic transformations, starting from readily available precursors. The introduction of the ethyl group at the 3-position can be achieved through alkylation reactions, while the iodination at the 5-position is commonly performed using iodinating agents such as N-Iodosuccinimide (NIS). These synthetic routes highlight the compound's accessibility and suitability for large-scale production.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Ethyl-5-iodo-isoxazole's reactivity and interactions. Molecular modeling studies have revealed insights into how modifications at different positions within the isoxazole ring influence binding affinity to biological targets. This information is crucial for optimizing lead compounds during drug discovery campaigns.

The pharmaceutical industry has shown particular interest in derivatives of 3-Ethyl-5-iodo-isoxazole due to their potential therapeutic benefits. Preclinical studies have demonstrated that certain analogs exhibit significant anti-inflammatory and anticancer properties without notable side effects. These findings underscore the compound's promise as a scaffold for developing next-generation drugs.

Beyond its medicinal applications, 3-Ethyl-5-iodo-isoxazole finds utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing organic semiconductors and catalysts. Additionally, modifications to its structure can yield novel compounds with enhanced pesticidal or herbicidal activities.

The future prospects for 3-Ethyl-5-iodo-isoxazole are promising, with ongoing research aimed at expanding its applications. Innovations in synthetic methodologies are expected to streamline its production, making it even more accessible for academic and industrial use. Collaborative efforts between chemists and biologists will continue to uncover new ways to harness its potential in addressing global health challenges.